Cas no 237386-05-9 (Ethanone,2-bromo-1-(5-isoxazolyl)-)

Ethanone,2-bromo-1-(5-isoxazolyl)- structure
237386-05-9 structure
Product Name:Ethanone,2-bromo-1-(5-isoxazolyl)-
CAS No:237386-05-9
MF:C5H4BrNO2
MW:189.994760513306
CID:245487
PubChem ID:18537259
Update Time:2025-04-19

Ethanone,2-bromo-1-(5-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2-bromo-1-(5-isoxazolyl)-
    • Ethanone, 2-bromo-1-(5-isoxazolyl)- (9CI)
    • 2-bromo-1-(1,2-oxazol-5-yl)ethanone
    • 2-bromo-1-(1, 2-oxazol-5-yl)ethanone
    • GRWPKLYXGZKGCR-UHFFFAOYSA-N
    • DTXSID10594905
    • EN300-7613151
    • 2-BROMO-1-(5-ISOXAZOLYL)-ETHANONE
    • 2-Bromo-1-(1,2-oxazol-5-yl)ethan-1-one
    • SCHEMBL3217645
    • 2-bromo-1-isoxazol-5-ylethan-1-one
    • 2-bromo-1-(isoxazol-5-yl)ethanone
    • 237386-05-9
    • Inchi: 1S/C5H4BrNO2/c6-3-4(8)5-1-2-7-9-5/h1-2H,3H2
    • InChI Key: GRWPKLYXGZKGCR-UHFFFAOYSA-N
    • SMILES: BrCC(C1=CC=NO1)=O

Computed Properties

  • Exact Mass: 188.94252
  • Monoisotopic Mass: 188.94254g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.1

Ethanone,2-bromo-1-(5-isoxazolyl)- Pricemore >>

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Enamine
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Enamine
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Enamine
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